4-[(3-cyclohexylisoxazol-5-yl)methyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4-[(3-cyclohexyl-1,2-oxazol-5-yl)methyl]pyrido[3,2-b][1,4]oxazin-3-one
• InChI: InChI=1S/C17H19N3O3/c21-16-11-22-15-7-4-8-18-17(15)20(16)10-13-9-14(19-23-13)12-5-2-1-3-6-12/h4,7-9,12H,1-3,5-6,10-11H2
• InChI Key: YRGHJJDDAIHEEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NOC(=C2)CN3C(=O)COC4=C3N=CC=C4
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

4-[(3-cyclohexylisoxazol-5-yl)methyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one, also known as JNJ-7925476, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of oxazinone derivatives and has been shown to exhibit a range of interesting biological properties.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many compounds with similar structures have shown anticancer activity, potentially through interaction with enzymes like tyrosine kinases.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. Given the biological activities of similar compounds, it could be interesting to test this compound’s potential as an anticancer or antimicrobial agent.